Cas no 1225218-41-6 (Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate
• CAS No: 1225218-41-6
• MF: C₁₄H₁₉FN₂O₂
• MW: 266.311267137527
• CID: 2110480
• Update Time: 2025-11-01

Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate
• Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H19FN2O2/c1-13(2,3)19-12(18)17-8-6-14(15,10-17)11-5-4-7-16-9-11/h4-5,7,9H,6,8,10H2,1-3H3
• InChI Key： ODJBRNQYRFKPBJ-UHFFFAOYSA-N
• SMILES： FC1(C2C=NC=CC=2)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 354.4±42.0 °C at 760 mmHg
• Flash Point: 168.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate (CAS No: 1225218-41-6)

Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate, identified by its CAS number 1225218-41-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a fluoro substituent and a pyridine moiety in its structure enhances its pharmacological profile, making it a valuable scaffold for medicinal chemists.

The structure of Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with a fluoro group at the 3-position and a pyridine ring linked at the same position. The tert-butyl ester group at the 1-position of the pyrrolidine ring provides stability and modulates the solubility and metabolic properties of the compound. This unique structural arrangement makes it an attractive candidate for further exploration in synthetic chemistry and drug discovery.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to enhance drug bioavailability, metabolic stability, and binding affinity. The fluoro group in Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate contributes to these properties by increasing the lipophilicity and reducing the susceptibility to enzymatic degradation. Additionally, the pyridine moiety can serve as a hydrogen bond acceptor, improving interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. Pyrrolidine derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The combination of a fluoro group and a pyridine ring in Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate may enhance its ability to interact with CNS receptors, making it a promising candidate for further investigation.

Recent studies have also explored the use of Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for medicinal chemists, allowing for modifications that can fine-tune its pharmacological properties. For instance, replacing the tert-butyl ester with other functional groups can alter its solubility, bioavailability, and metabolic pathways.

The synthesis of Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods ensure high yields and purity, which are crucial for pharmaceutical applications.

The pharmacological potential of Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate has not been fully elucidated, but preliminary studies suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in neurological disorders. Further research is needed to determine its exact mechanism of action and therapeutic potential. In vitro and in vivo studies are being conducted to evaluate its efficacy and safety profiles.

The compound's unique structural features also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can help predict how Tert-butyl 3-fluoro-3-(pyridin-3-yl)pyrrolidine-1-carboxylate interacts with biological targets at the molecular level. This information can guide the design of more effective derivatives with improved pharmacological properties.

In conclusion, Tert-butyl 3-fluoro-3-(pyridin-3-y l)py rrolidine -1 -carbox ylate (CAS No: 1225218 -41 -6) is a promising compound with significant potential in pharmaceutical research. Its unique structure, combining a fluoro group and a pyridine moiety on a pyrrolidine ring, makes it an attractive scaffold for drug development. Further studies are warranted to explore its full pharmacological potential and applications in treating various diseases.